Cas no 1152972-29-6 (5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid)

5-Chloro-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid is a specialized heterocyclic compound featuring a pyrazole core functionalized with a chloro group, an ethyl substituent, and a carboxylic acid moiety. The 1,1-dioxo-1λ⁶-thiolan-3-yl group enhances its structural uniqueness, contributing to potential reactivity and binding properties. This compound is of interest in medicinal and agrochemical research due to its versatile scaffold, which may serve as a precursor for bioactive derivatives. Its carboxylic acid functionality allows for further derivatization, enabling applications in drug discovery and material science. The combination of electron-withdrawing and electron-donating groups offers tunable electronic properties, making it a valuable intermediate in synthetic chemistry.
5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid structure
1152972-29-6 structure
Product Name:5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid
CAS No:1152972-29-6
MF:C10H13ClN2O4S
MW:292.739220380783
MDL:MFCD11540950
CID:5040571
PubChem ID:43328245
Update Time:2026-02-28

5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid
    • NE53644
    • 5-chloro-1-(1,1-dioxothiolan-3-yl)-3-ethylpyrazole-4-carboxylic acid
    • 5-chloro-1-(1,1-dioxo-1??-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid
    • 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid
    • MDL: MFCD11540950
    • Inchi: 1S/C10H13ClN2O4S/c1-2-7-8(10(14)15)9(11)13(12-7)6-3-4-18(16,17)5-6/h6H,2-5H2,1H3,(H,14,15)
    • InChI Key: VKIQVYLJTOMYPJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C(CC)=NN1C1CCS(C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 436
  • XLogP3: 1
  • Topological Polar Surface Area: 97.6

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 552.4±50.0 °C at 760 mmHg
  • Flash Point: 287.9±30.1 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid Security Information

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Additional information on 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-Chloro-1-(1,1-Dioxo-1λ?-Thiolan-3-yl)-3-Ethyl-1H-Pyrazole-4-Carboxylic Acid (CAS No. 1152972-29-6)

5-Chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1152972-29-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, including a thiolane ring and a chloro substituent. These characteristics make it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and antiviral treatments.

The molecular structure of 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid is composed of a pyrazole ring, an ethyl group, a chloro substituent, and a thiolane ring in its oxidized form. The thiolane ring, specifically in its 1,1-dioxo form, contributes to the compound's stability and reactivity. The presence of the chloro substituent enhances the compound's lipophilicity, which is crucial for its bioavailability and cellular uptake.

Recent studies have highlighted the potential of 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid has also demonstrated antiviral activity against several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways. This dual functionality as an anti-inflammatory and antiviral agent positions the compound as a versatile therapeutic option.

The pharmacokinetic properties of 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for once-daily dosing regimens. Furthermore, the compound exhibits low toxicity in animal models, making it safe for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-ethyl-1H-pyrazole-4-carboxylic acid in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further investigation into its potential therapeutic applications.

In conclusion, 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-y l)-3 -ethyl - ₁ H -pyrazole - ₄ -carbox ylic acid (CAS No. ₁₁₅₂₉₇₂ - ₂₉ - ₆) represents a promising compound with significant potential in both anti-inflammatory and antiviral therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatment options in various medical conditions.

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